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Compound of Interest

Compound Name: SBC-115076

Cat. No.: B15616271

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation, storage, and handling of
stock solutions of SBC-115076 using Dimethyl Sulfoxide (DMSO) as a solvent. SBC-115076 is
a potent small molecule inhibitor of proprotein convertase subtilisin/kexin type 9 (PCSK9), a
key regulator of cholesterol homeostasis.[1][2][3] Accurate preparation of stock solutions is
critical for obtaining reliable and reproducible results in downstream applications.

Quantitative Data Summary

A summary of the key quantitative data for SBC-115076 is presented in the tables below for
easy reference.

Table 1: Physicochemical Properties of SBC-115076

Property Value Reference
Molecular Weight 527.61 g/mol [L1[21[4115]
Molecular Formula C31H33N30s5 [1][5]16]

Crystalline solid; White to off-
Appearance i ) [61[7]
white solid powder

Purity >98% [7]
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Table 2: Solubility and Storage of SBC-115076

Solvent Solubility Notes Reference

Moisture-absorbing
DMSO can reduce

>52.8 mg/mL; also -
solubility; use fresh,

reported as 33 mg/mL
DMSO anhydrous DMSO. [11[4115]

(62.54 mM) and =100 )
Warming to 50°C and

mg/mL (189.53 mM) o )
ultrasonication can aid

dissolution.
Dimethyl formamide ~2 mg/mL - [7]
Water Insoluble - [4]
Ethanol Insoluble - [4]

Prepare by first
~0.5 mg/mL dissolving in DMSO, [7]
then diluting with PBS.

1:1 DMSO:PBS (pH
7.2)

-20°C forup to 3 ]
Store in a dry, dark
Storage (Powder) years; 4°C for up to 2 [1][6]
place.
years

-20°C forup to 1 year;  Aliquot to avoid
Storage (DMSO Stock

] -80°C forup to 2 repeated freeze-thaw [1]
Solution)

years cycles.

Experimental Protocols

Protocol 1: Preparation of a 10 mM SBC-115076 Stock
Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of SBC-115076 in DMSO.
Materials:

e SBC-115076 powder
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Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips
Procedure:

o Safety Precautions: Before handling, review the Safety Data Sheet (SDS) for SBC-115076.
[7] Handle the compound in a well-ventilated area, wearing appropriate personal protective
equipment (PPE), including gloves, a lab coat, and safety glasses.

o Determine the Required Mass: Calculate the mass of SBC-115076 required to prepare the
desired volume of a 10 mM stock solution. The molecular weight of SBC-115076 is 527.61
g/mol .

Mass (mg) = 10 mmol/L * Volume (L) * 527.61 g/mol

Example for 1 mL of 10 mM stock solution: Mass (mg) = 0.010 mol/L * 0.001 L * 527.61
g/mol = 0.0052761 g = 5.28 mg

e Weighing SBC-115076: Carefully weigh out the calculated mass of SBC-115076 powder
using a calibrated analytical balance and transfer it to a sterile microcentrifuge tube or vial.

e Adding DMSO: Add the calculated volume of anhydrous, sterile DMSO to the tube containing
the SBC-115076 powder. To ensure all the powder is dissolved, it is recommended to add
approximately 90% of the final volume first, vortex, and then add the remaining volume to
reach the final desired concentration.

» Dissolution: Vortex the solution thoroughly until the SBC-115076 is completely dissolved. If
necessary, gentle warming in a 50°C water bath or brief ultrasonication can be used to aid
dissolution.[4] Visually inspect the solution to ensure there are no visible particles.
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» Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes to minimize freeze-thaw cycles. Store the aliquots at -20°C or -80°C
for long-term storage.[1]

Visualizations
Signaling Pathway of SBC-115076

SBC-115076 acts as an antagonist to PCSK9.[1][4] By inhibiting PCSK®9, it prevents the
degradation of the Low-Density Lipoprotein Receptor (LDLR), leading to increased clearance of
LDL-cholesterol from the circulation.[6][8]
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Caption: Mechanism of action of SBC-115076 in the PCSK9/LDLR pathway.

Experimental Workflow: Stock Solution Preparation

The following diagram illustrates the key steps in preparing a stock solution of SBC-115076 in
DMSO.
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Caption: Workflow for preparing SBC-115076 stock solution in DMSO.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b15616271?utm_src=pdf-body-img
https://www.benchchem.com/product/b15616271?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15616271?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Methodological & Application

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Application Notes and Protocols: Preparing SBC-
115076 Stock Solutions with DMSQO]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1561627 1#preparing-sbc-115076-stock-solutions-
with-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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